Cas no 20445-31-2 ((2R)-3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid)

• Product Name: (2R)-3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid
• CAS No: 20445-31-2
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD00004184
• CID: 51553
• PubChem ID: 24883971
• Update Time: 2025-05-27

(2R)-3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-A-methoxy-A-(trifluoromethyl)phenylacetic acid
• (R)-(+)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
• (+)-Moshers acid~(+)-MTPA
• (+)MTPA
• (+)-Moshers acid
• (R)-(+)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic Acid [Optical Resolving]
• Mosher’s acid
• (+)-Mtpa
• (R)-(+)-alpha-Methoxy-alpha-trifluoromethyl-phenylacetic acid
• (R)-(+)-α-Methoxy-α-trifluoromethylphenylacetic acid
• (R)-(+)-α-Methoxy-α-trifluoromethyl-phenylacetic acid
• (R)-Moshers acid
• Mosher's acid
• (-)-(R)-MTPA chloride
• (+)-Mosher's Acid
• (r)-(+)-a-methoxy-a-trifluoromethylphenylacetic acid
• (R)-(+)-Mosher acid
• (R)-3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid
• (R)-Mosher's acid chloride
• (R)-PhC(OMe)(CF3)CO2H
• AC1MC3VL
• SureCN236358
• (2R)-3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid
• (R)-(+)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid
• (R)-MTPA
• (R)-3,3,3-Trifluoro-2-methoxy-2-phenyl-propionic acid
• 27O5L9T1WM
• Moshers's acid
• (R)-(+)-alpha-Methoxy-alpha-(trifluoromethyl)phenylaceti
• (2R)-(+)-2-Methoxy-2-phenyl-3,3,3-trifluoropropanoic acid
• (R)-(+)-.ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)PHENYLACETIC ACID
• (R)-(+)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid, for chiral derivatization, >=99.0%
• (+)-A-Methoxy-A-(trifluoromethyl)phenylacetic acid
• (R)-(+)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid, 99%
• T72051
• r-(+)-alpha-methoxy-alpha-(trifluoromethyl)phenyl acetic acid
• DTXSID10897009
• SB35195
• (R)-3,3,3-trifluoro-2-methoxy-2-phenylpropanoicacid
• Mosher inverted exclamation mark s acid
• Benzeneacetic acid, a-methoxy-a-(trifluoromethyl)-, (aR)-
• SCHEMBL236358
• J-013327
• UNII-27O5L9T1WM
• r-(+)-alpha-methoxy-alpha-(trifluoromethyl)phenylacetic acid
• EINECS 243-829-5
• (+)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
• M0831
• BP-12316
• MFCD00004184
• AKOS005254473
• Q27254219
• .ALPHA.-METHOXY-.ALPHA.-TRIFLUOROMETHYLPHENYLACETIC ACID, (+)-
• (R)-(+)-3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid
• 20445-31-2
• A814569
• alpha-Methoxy-alpha-trifluoromethylphenylacetic acid, (+)-
• (R)-(+)-3,3,3-TRIFLUORO-2-PHENYL-2-METHOXYPROPANOIC ACID
• AMY32681
• MOSHER'S REAGENT (R)-(+)-FORM [MI]
• (R)-(+)-MTPA ACID
• (R)-MOSHER ACID
• (+)-alpha-methoxy-alpha-trifluoromethylphenylacetic acid
• (R)-(+)-Mosher's acid
• BENZENEACETIC ACID, .ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)-, (.ALPHA.R)-
• (2R)-3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid

• MDL： MFCD00004184
• Inchi： 1S/C10H9F3O3/c1-16-9(8(14)15,10(11,12)13)7-5-3-2-4-6-7/h2-6H,1H3,(H,14,15)/t9-/m1/s1
• InChI Key： JJYKJUXBWFATTE-SECBINFHSA-N
• SMILES： FC([C@](C(=O)O)(C1C=CC=CC=1)OC)(F)F
• BRN： 2215440

Computed Properties

• Exact Mass: 252.01654
• Monoisotopic Mass: 234.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Low melting point solid2. density (g/ml, 25/4 ℃)
• Density: 1.344 g/mL at 25 °C(lit.)
• Melting Point: 46-49 °C (lit.)
• Boiling Point: 105-107 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.473(lit.)
• Solubility: Soluble in methanol (50 mg/ 1 ml).
• PSA: 26.3
• LogP: 2.17520
• Merck: 14,6280
• Sensitiveness: Hygroscopic
• Specific Rotation: D25 +68.5 ± 1.3° (c = 1.49 in CH3OH)
• Optical Activity: [α]20/D +73±1°, c = 2% in methanol
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2R)-3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：IRRITANT, HYGROSCOPIC, KEEP COLD
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters